Cas no 360574-34-1 (4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester)

• Product Name: 4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester
• CAS No: 360574-34-1
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 303303
• PubChem ID: 2754828
• Update Time: 2025-05-24

4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) pyridine-4-carboxylate
• PentafluorophenyI isonicotinate
• Pentafluorophenyl isonicotinate
• Pentafluorophenyl pyridine-4-carboxylate
• PYRIDINE-4-CARBOXYLIC ACID PENTAFLUOROPHENYL ESTER
• isonicotinic acid pentafluorophenyl ester
• MFCD02916455
• AKOS004909428
• CS-0129187
• DTXSID70373056
• J-523889
• 360574-34-1
• Z3225515661
• FT-0619451
• A823106
• Perfluorophenyl isonicotinate

• MDL： MFCD02916455
• Inchi： 1S/C12H4F5NO2/c13-6-7(14)9(16)11(10(17)8(6)15)20-12(19)5-1-3-18-4-2-5/h1-4H
• InChI Key： SECUXNAZTVWKIT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1C=CN=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 289.01600
• Monoisotopic Mass: 289.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.545
• Melting Point: 47.5 °C
• Boiling Point: 398.5°Cat760mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.509
• PSA: 39.19000
• LogP: 2.99630

4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester

Comprehensive Overview of 4-Pyridinecarboxylic acid, 2,3,4,5,6-pentafluorophenyl ester (CAS No. 360574-34-1)

The compound 4-Pyridinecarboxylic acid, 2,3,4,5,6-pentafluorophenyl ester (CAS No. 360574-34-1) is a highly specialized chemical with significant applications in organic synthesis and pharmaceutical research. This ester derivative, featuring a pentafluorophenyl group attached to a pyridinecarboxylic acid backbone, is renowned for its reactivity and utility in cross-coupling reactions. Researchers and industries value this compound for its role in constructing complex molecular architectures, particularly in the development of advanced materials and bioactive molecules.

One of the key attributes of 4-Pyridinecarboxylic acid, 2,3,4,5,6-pentafluorophenyl ester is its ability to act as an efficient acylating agent. The presence of the pentafluorophenyl moiety enhances its electrophilic character, making it a preferred choice for reactions requiring mild conditions and high yields. This characteristic aligns with the growing demand for sustainable and efficient synthetic methodologies, a topic frequently searched by chemists and environmental scientists alike.

In recent years, the compound has garnered attention in the context of green chemistry and catalysis. Users often search for "eco-friendly acylating agents" or "high-yield esterification methods," and this compound fits seamlessly into these discussions. Its stability under ambient conditions and compatibility with various solvents make it a versatile tool for laboratories aiming to reduce waste and energy consumption. The pyridine ring further contributes to its adaptability, enabling interactions with metal catalysts and other reagents.

Another area where CAS No. 360574-34-1 shines is in the synthesis of heterocyclic compounds. Heterocycles are pivotal in drug discovery, and queries like "building blocks for pharmaceuticals" or "pyridine derivatives in medicine" are common in academic and industrial research. The compound’s unique structure allows for the introduction of fluorinated groups into target molecules, a feature increasingly sought after in the design of bioactive molecules with enhanced metabolic stability and selectivity.

The safety profile and handling guidelines for 4-Pyridinecarboxylic acid, 2,3,4,5,6-pentafluorophenyl ester are also frequently searched topics. While it is not classified as hazardous under standard regulations, proper storage and handling are essential to maintain its integrity. Users often look for "storage conditions for sensitive esters" or "best practices for handling fluorinated compounds," underscoring the need for clear, accessible information on this subject.

From an industrial perspective, the scalability of reactions involving CAS No. 360574-34-1 is a critical consideration. Manufacturers and process chemists frequently explore "large-scale synthesis of pyridine esters" or "cost-effective fluorination techniques." The compound’s compatibility with continuous flow chemistry—a trending topic in chemical engineering—further enhances its appeal for high-throughput applications.

In summary, 4-Pyridinecarboxylic acid, 2,3,4,5,6-pentafluorophenyl ester (CAS No. 360574-34-1) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from academic research to industrial production, addressing contemporary challenges such as sustainability, efficiency, and innovation in molecular design. By aligning with user search trends and highlighting its unique properties, this overview aims to provide a valuable resource for professionals and enthusiasts alike.